Cas no 775-33-7 (Des(1-cyclohexanol) Venlafaxine)

Des(1-cyclohexanol) Venlafaxine Properties

Names and Identifiers

• Benzeneethanamine,4-methoxy-N,N-dimethyl-
• Des(1-cyclohexanol) Venlafaxine
• 2-(4-Methoxyphenyl)-N,N-dimethylethanamine
• DMMPE
• Hordenin-methylaether
• methoxyhordenine
• N,N-Dimethyl-4-methoxyphenylethylamine
• p-methoxy-N,N-dimethylphenethylamine
• 4-METHOXY-N,N-DIMETHYLPHENETHYLAMINE
• BCP33769
• SCHEMBL648620
• Z168912118
• Tyramine, N,N-dimethyl-, methyl ether
• Q27282202
• DESCYCLOHEXANOL VENLAFAXINE [USP IMPURITY]
• Venlafaxine impurity A;Benzeneethanamine,4-methoxy-N,N-dimethyl;N,N-dimethyl-4-methoxyphenylethylamine
• N,N-Dimethyl-p-methoxyphenylthylamine
• CS-0243580
• N,N-Dimethyl-4-methoxyphenethylamine
• KDT849X2LV
• BGSZBHCYLIHECZ-UHFFFAOYSA-N
• EN300-265972
• G11616
• DTXSID20228204
• UNII-KDT849X2LV
• [2-(4-methoxyphenyl)ethyl]dimethylamine
• Descyclohexanol venlafaxine
• 4-methoxy-N,N-dimethyl-Benzeneethanamine,
• N,N-Dimethyl-2-(p-anisyl)ethylamine
• VENLAFAXINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• Benzeneethanamine, 4-methoxy-N,N-dimethyl-
• FT-0665898
• AKOS028111316
• C11H17NO
• 775-33-7
• +Expand

• MDL： MFCD18379328
• InChIKey： BGSZBHCYLIHECZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO/c1-12(2)9-8-10-4-6-11(13-3)7-5-10/h4-7H,8-9H2,1-3H3
• SMILES： CN(C)CCc1ccc(cc1)OC

Computed Properties

• Exact Mass: 179.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.131
• Heavy Atom Count: 13
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• LogP: 1.79930
• PSA: 12.47000
• Refractive Index: 1.506
• Boiling Point: 254.9°C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 74.5°C
• Density: 0.961